Journal Name:Nanoscale
Journal ISSN:2040-3364
IF:6.7
Journal Website:http://pubs.rsc.org/en/journals/journalissues/nr
Year of Origin:2009
Publisher:Royal Society of Chemistry (RSC)
Number of Articles Per Year:2439
Publishing Cycle:Monthly
OA or Not:Not
Nanoscale ( IF 6.7 ) Pub Date: 2023-04-20 , DOI:
10.1155/2023/7858827
The main aim of this research is to analyze the mechanical performances of the influence of silicon carbide (SiC) particles with AA6351 aluminum alloy. The aluminum metal matrix composites were prepared with liquefying stir casting to produce the metal matrix composites (MMCs). The following weight fractions are AA6351-0% SiC, AA6351-2.5% SiC, AA6351-5% SiC, and AA6351-7.5% SiC utilized to compose the MMCs. The mechanical performances like hardness, flexural, impact, compressive, and tensile studies were investigated on the processed MMCs. The scanning electron microscope (SEM) was employed to examine the strengthened particle of SiC. During the SEM examinations, uniformly dispersed SiC-strengthened particles were analyzed. The entire MMCs specimens achieve greater mechanical characteristics; the specimen fabricated with a maximum volume fraction of 7.5 wt% of SiC accumulates higher strength than the other volume fractions samples. The SiC plays a very tedious role in improving mechanical attributes. The fabricated MMCs were highly utilized in the applications of automotive and aerospace usages. This application is fully employed with lesser weight and maximum strength conditions to fulfill the mechanical performances. The stir-casting process was a highly efficient technique to compose better MMCs to achieve greater strength.
Nanoscale ( IF 6.7 ) Pub Date: 2023-05-10 , DOI:
10.1155/2023/8175140
The demand for hybrid composite materials has been expanding globally in all kinds of mechanical industries. Drilling is one of the basic operations required in manufacturing of various components and choosing optimum parameters of drilling is vital for getting good quality holes. The main objective of our work is to determine the ideal parameters of drilling and tool coatings required to minimize the thrust force and torque in drilling and to maximize the material removal rate (MRR) using Grey–Taguchi technique. Hybrid composite specimen made by reinforcing Al7075 alloy with 4% of aluminum oxide and 2% of boron nitride in stir casting process and drilling was carried out in a sequence at different drilling feed rates (40, 80, and 120 mm/min) and spindle speeds (1,200, 2,400, and 3,600 rpm) in a vertical machining center attached with drill tool dynamometer, using twist drills of diameter 5 mm and point angle 118° made of uncoated carbide, diamond-like carbon (DLC)-coated carbide and high carbon (HC)-coated carbide. The recorded thrust force and torque from the dynamometer and the computed MRRs during each drilling operation are tabulated as per Taguchi’s L27 orthogonal array and the results are analyzed using hybrid Grey–Taguchi technique. In our analysis, the optimum thrust force of 62.12 N and torque of 0.766 Nm were obtained when using a DLC-coated tool at a maximum speed of 3,600 rpm and minimum feed rate of 40 mm/min. An optimum MRR of 178.79 mm3/s was obtained while using DLC coated at a maximum speed of 3,600 rpm and a maximum feed rate of 120 mm/min.
Nanoscale ( IF 6.7 ) Pub Date: 2023-05-17 , DOI:
10.1155/2023/5985188
The intention of this research is to recapitulate the two different fillers like E glass fiber and nanocarbon fiber, which were utilized to fabricate the polymer matrix composites by the assistance of epoxy resin. The mechanical compression molding was influenced to produce the polymer-based nanocomposites under consideration of optimal process parameters. There are three different weight fractions E glass fiber (40%, 45%, and 50%), nanocarbon fiber (10%, 15%, and 20%), and epoxy concentrations (30%, 40%, and 50%), respectively, that were used to produce the polymer matrix composites. Those processing parameters were designed by the L9 Taguchi with DOE technique to conduct the mechanical tests like tensile strength and hardness properties. The signal-to-noise ratios were successfully accomplished to identify optimal process parameters for improving the individual responses. The ANOVA and interaction was additional supports to enhance the mechanical properties. The scanning electron microscope was used to examine the fracture surfaces at the tensile fracture specimens with optimal conditions. Moreover, the maximum mechanical characteristics were attained by the increasing of nanocarbon fiber in the processed polymer matrix composites.
Nanoscale ( IF 6.7 ) Pub Date: 2023-04-28 , DOI:
10.1155/2023/6741000
Concrete is a material made from cement that is widely used because it has a high compressive strength, is resistant to water, is easy to mold, and is cheap to make. But concrete’s biggest problem is that it’s easy to break because it does not resist cracking well, has low tensile strength, and cannot take a lot of stress. Researchers have been successful in enhancing the quality of cement composites by using fibers, admixtures, and other cementitious materials. When it comes to building objects, nanotechnology could open up a whole new world. Building materials have made nanosized materials that are used to make cementitious materials stronger and last longer. For example, they stop microcracks from starting and spreading. One of the most well-known graphene derivative nanomaterials is graphene oxide (GO), which has a lot of active oxygen-containing groups on its surface, outstanding mechanical properties, and thermal conductivity. Researchers have found that adding small amounts of GO in various dosages increases the flexural, tensile, and compressive strengths of cement paste and mortar. The majority of studies have looked at cement paste and mortar. There are few GO-concrete studies. One of the most characteristic graphene derivative nanomaterials, graphene oxide (GO), has a huge specific surface area, outstanding mechanical properties, thermal conductivity, and a lot of active oxygen-containing groups on its surface. Small amounts of GO at various dosages boost the flexural, tensile, and compressive strengths of cement paste and mortar, according to researchers. Most researches have examined cement paste and mortar. There are few GO-concrete studies. This article review paper will be useful for engineers and researchers investigating the impact of GO on mechanical qualities and advanced nanomaterials in cement-based materials like concrete. It will also be a point of reference for further research.
Nanoscale ( IF 6.7 ) Pub Date: 2023-05-21 , DOI:
10.1155/2023/8825762
The present work reports the synthesis of zinc oxide nanoparticles (ZnO NPs) by applying an aqueous aerial extract of Ranunculus multifidus plant. The thermogravimetric analysis revealed that the prepared ZnO NPs are stable from 480 to 800°C. The diffraction study confirmed the hexagonal wurtzite structure for the synthesized ZnO NPs with the typical crystallite sizes of 47.92, 22.70, and 15.35 nm the volume ratios (extract to precursor) of 1 : 1, 3 : 2, and 2 : 3, respectively. The experimentally deduced Eg values are 1.82, 3.1, and 2.57 eV for 1 : 1, 3 : 2, and 2 : 3 ZnO NPs, respectively. The spherical and rod-like morphologies were confirmed for the NPs by the images taken using electron microscopy. The reducing agents in the aqueous extracts of R. multifidus converted the ionic zinc to zinc nanoparticles, and these NPs exhibit credible antibacterial effects against tested bacterial species. The biosynthesized ZnO NPs revealed significant antibacterial activity against Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus. The order of the antibacterial potential of the NPs was found to follow the order: S. aureus (17.10 ± 0.45 mm) > B. subtilis (16.10 ± 0.15 mm) > E. coli (14.5 ± 0.32 mm) > P. aeruginosa (13 ± 0.0 mm). The antioxidant activities of the produced ZnO NPs in various ratios showed the potentiality of phytochemicals to scavenge the free radicals, which is encouraging for the discovery of novel compounds for the treatment of cancer diseases.
Nanoscale ( IF 6.7 ) Pub Date: 2023-05-15 , DOI:
10.1155/2023/8987633
The transition metal oxide-based nanomaterial attracted researchers for its various applications due to its interesting physical, chemical, and optical properties. Copper oxide thin films with different oxidation states were prepared on various transparent, nontransparent nature conducting substrates from the acidic and alkaline medium by electrodeposition technique. The deposition parameters such as potential, bath temperature, solution pH, and deposition time determine the physical, chemical, and optical properties. The complexing agents such as sodium thiosulfate, lactic acid, citric acid, and triethanolamine determine the stability of cuprous and cupric ions in the deposited films. Optical properties reported that the deposited films have direct band gap value 1.3 and 3.7 eV represents the absorbance of the deposited films in the visible region of solar spectrum. The absorbance of light in visible region, good electrical conductivity, and various nanostructure morphologies with the environment-friendly constituents are the distinctive properties of copper metal oxides.
Nanoscale ( IF 6.7 ) Pub Date: 2023-02-22 , DOI:
10.1155/2023/8235077
The usage of nanofillers in composite materials has grown over time due to various benefits, including superior properties, better adhesion, and high stiffness. To accomplish this, 150, 200, 250, and 300 gsm of hemp fiber mat with various thicknesses and weight proportions of graphene powder, including 0%, 3%, 6%, and 9%, as well as 3, 6, 18, and 25 µm-sized particles, were used. High-speed mechanical stirring was used to evenly mix the nanofiller (nanographene) with the epoxy-based nanocomposites at various loadings. We looked at the bending and interlaminar shear strength (ILSS) properties of hybrid nanomaterials. According to the study, adding 300 gsm of hemp epoxy composites filled with 6 wt% nanographene has significantly improved mechanical properties. The development of a forecasting model to determine the mechanical properties using artificial neural networks (ANN). The constructed model has a significant connection with the test findings. A correlation of 0.9724 for the Levenberg–Marquardt training procedure indicates a significant connection between the predicted and experimental artificial neural models. The observational and projected results for bending and ILSS have <3% and 4% errors, corresponding to the ANN prediction and Taguchi L16 matrix. The potential of ANN for forecasting the bending and ILSS of composite materials is expanded by the close relationship between ANN and experimental findings. The following parameters were used in the current study to determine the flexural strength: graphene content (40.79%), graphene size (34.19%), the number of hemp layers (12.57%), and hemp fiber thickness (11.65%). Similar to ILSS, graphene content accounts for 47.82% of the total, with graphene size (27.87%), hemp fiber thickness (11.80%), and the number of hemp layers (also 11.80%) all contributing (11.78%).
Nanoscale ( IF 6.7 ) Pub Date: 2023-02-20 , DOI:
10.1155/2023/2892081
Methylene blue (MB) dye and Staphylococcus aureus (S. aureus) bacteria in wastewater are the two significant problems currently. Researchers have been looking for materials that can combat these two problems at the same time. In the present study, we describe the synthesis of spherical copper oxide (CuO) nanoparticles (NPs) by the chemical precipitation method and evaluate their photocatalytic performance against MB dye and antibacterial efficacy against S. aureus. CuO NPs were produced using copper acetate monohydrate (Cu(CH3COO)2·H2O) as the precursor and sodium hydroxide (NaOH) as the reducing agent. Synthesized CuO NPs were characterized using a combination of techniques, including ultraviolet–visible spectroscopy, X-ray diffraction, transmission electron microscopy, selected area electron diffraction, Fourier transform infrared, and energy-dispersive X-ray diffraction analysis. All the analyses indicated that monoclinic CuO NPs were formed with a spherical shape and an average particle size of 6.2 nm. Photocatalytic experiments indicated that 55.5% of a 10 ppm MB dye solution was degraded by the prepared nano-CuO photocatalyst only after 60 min. Additionally, synthesized CuO NPs demonstrated, to some extent, the zone of inhibition on the S. aureus bacterium’s cell wall. It is inspiring that CuO NPs can be used to solve two problems of MB dye contamination and S. aureus bacterial infection simultaneously.
Nanoscale ( IF 6.7 ) Pub Date: 2023-04-24 , DOI:
10.1155/2023/9208703
This study explores the magnetohydrodynamic fluid flow through two rotating plates subjected to the impact of microorganisms. The nanoparticles of copper and alumina are mixed with water for formulating hybrid nanofluid with new combination . This new combination augments the thermal conductivity of pure fluid. The flow is influenced by the coupled effects of Dufour and Soret diffusions. The joined effects of chemically reactive activation energy have been incorporated in the mass transportation equation. A constant magnetic field has been employed to the flow field with strength in normal direction to the plates. The equations that controlled fluid flow have been transferred to dimension-free form by implementing suitable set of variables. The influence of the different factors has been examined theoretically by employing the graphical view of different flow profiles. It has been concluded in this work that, linear velocity has declined by augmentation in magnetic factor and rotational parameter whereas these factors have enhanced microrotational profiles of fluid. Higher values of radiation parameter, Dufour number, and volumetric fractions have augmented fluid’s thermal profiles. The concentration of fluid has been retarded with upsurge in Soret number and chemical reaction parameter whereas growth in activation energy parameter has supported the upsurge in concentration. The rate of motile microorganisms has retarded by upsurge in the values of Lewis and Peclet numbers. It has been noticed that when , and varies from 0.2 to 0.6 then in case of nanofluid, skin friction changes from 0.288 to 0.633 at and from 0.292 to 0.646 at and in case of hybrid nanofluid the variations in skin friction are from 0.328 to 0.646 at and from 0.335 to 0.703 at .
Nanoscale ( IF 6.7 ) Pub Date: 2023-04-22 , DOI:
10.1155/2023/5484059
The design and development of a new kind of cost-effective electrode material with excellent selectivity and stability are still a great challenge in the field of electrochemical sensors. Recently, researchers have paid more attention to the electrochemical reduction of nitro compounds due to their hazardous nature. Nitro compounds play a vital role in various industrial applications. However, the direct discharge of nitro compounds to the environment as industrial wastewater is harmful. In this study, a nanocomposite made of 1D graphene nanoribbons decorated with manganese dioxide (GNR-MnO2) was prepared to fabricate an electrochemical transducer for the determination of nitrofurantoin (NFT) in biofluids. First, 1D GNR was prepared by unzipping of multiwalled carbon nanotubes. Second, the GNR was decorated with MnO2 by the hydrothermal reduction method. As-prepared GNR-MnO2 nanocomposite was comprehensively characterized by field emission scanning electron microscopy with EDX, XRD, UV–visible, electrochemical impedance spectroscopy, and cyclic voltammetry. Moreover, GNR-MnO2-coated glassy carbon electrode (GCE) exhibited good electrocatalytic activity toward NFT. The electroreduction of NFT was found at −0.40 V which was 50 mV lower than bare GCE. GNR-MnO2 nanocomposite modified GCE showed a well-defined linear reduction peak current for NFT from 10 nM to 1,000 µM. The selectivity of the sensor was also analyzed in the presence of other nitro compounds which confirmed that NFT can be selectively detected at −0.4 V. The GNR-MnO2 modified electrode was also able to separate reduction peaks of other nitro compounds. In addition, the detection of NFT was carried out in human urine samples with a good recovery of 99.60%–98.60%.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术1区 | CHEMISTRY, MULTIDISCIPLINARY 化学综合2区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
6.00 | 137 | Science Citation Index Science Citation Index Expanded | Not |
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